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Introduction
The natural cryolite deposit at Ivittuut (formerly Ivigtut), Greenland, represents a unique

geological occurrence of immense historical and industrial significance. For over a century, this

deposit was the world's only commercial source of cryolite (Na₃AlF₆), a mineral crucial for the

electrolytic production of aluminum.[1][2][3] While the mine ceased operations in 1987, the

deposit's distinct geology, complex mineralogy, and the ongoing evaluation of its potential for

other critical elements, such as rare earth elements (REE), continue to make it a subject of

considerable interest to the scientific community.[4] This technical guide provides a

comprehensive overview of the Ivittuut cryolite deposit, focusing on its geological setting,

mineralogical composition, and the scientific methodologies used in its analysis.

Geological Setting and Formation
The Ivittuut cryolite deposit is situated in the Gardar Province of South Greenland, a Mid-

Proterozoic continental rift zone.[5][6] The deposit is hosted within a small, cylindrical granite

intrusion, dated to approximately 1248 ± 25 million years ago, which intrudes into older

granodioritic gneiss of the Ketilidian mobile belt.[5] The formation of this unique deposit is

attributed to a complex interplay of magmatic and hydrothermal processes.

The prevailing theory suggests that a highly evolved, fluorine-rich granitic magma became

trapped in the roof zone of the intrusion.[5][6] As the magma cooled and crystallized, the
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volatile and fluorine-rich fluids were concentrated.[7] This led to the separation of a volatile-rich

phase from the silicate melt, which was exceptionally enriched in sodium, aluminum, and

fluorine. This fluid, through a combination of magmatic and hydrothermal processes, is believed

to be the primary agent for the deposition of the massive cryolite body.[7]

The formation can be conceptualized through the following signaling pathway:

Magmatic Stage

Hydrothermal Stage

Mantle-derived basaltic magma

Fractional Crystallization

Fluorine-rich granitic magma

Volatile-rich fluid separation

Interaction with host granite

Cryolite precipitation

Zoned mineral deposition
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Fig. 1: Simplified signaling pathway of the Ivittuut cryolite deposit formation.

Mineralogy and Zonation of the Deposit
The Ivittuut deposit is a zoned mineral body, characterized by distinct mineral assemblages.

The main cryolite ore body, which yielded approximately 3.8 million tonnes of crude ore, had a

complex and heterogeneous composition.[2][4] Below the main cryolite body lies a significant

quartz zone, which is in turn underlain by the host granite. The deposit itself is broadly divided

into several key zones:

Siderite-Cryolite Zone: This was the most voluminous part of the ore body and consisted of

a matrix of cryolite with significant amounts of siderite (FeCO₃) and various sulfides.[8]

Pure Cryolite Zone: A lens of nearly pure, white, coarse-grained cryolite was found

intercalated with the siderite-cryolite.[9]

Fluorite-Cryolite Zone: This zone was enriched in fluorite (CaF₂) and also contained topaz,

K-mica, and other aluminofluorides.[9][10]

Fluorite-Topaz Zone: Located beneath the fluorite-cryolite zone, this unit was predominantly

composed of fluorite and topaz.[11]

Siderite-Quartz Unit: A large unit rich in siderite and quartz is found underlying the main

cryolite-bearing zones.[11]

The following diagram illustrates the generalized zonation of the Ivittuut deposit prior to mining:

Overlying Pegmatite Siderite-Cryolite Zone Pure Cryolite Lens Fluorite-Cryolite Zone Fluorite-Topaz Zone Siderite-Quartz Unit Underlying Quartz Zone Host Granite

Predominantly cryolite and siderite High-purity cryolite Cryolite with abundant fluorite and topaz Mainly fluorite and topaz Siderite and quartz rich
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Fig. 2: Generalized vertical zonation of the Ivittuut cryolite deposit.

Quantitative Data Presentation
The following tables summarize the available quantitative data on the composition of the

Ivittuut deposit and associated materials.

Table 1: Average Mineralogical Composition of the Main Cryolite Ore Body

Mineral Formula Percentage (%)

Cryolite Na₃AlF₆ 58

Siderite FeCO₃ 25

Fluorite CaF₂ 8

Quartz SiO₂ 8

Sulfides (mainly Sphalerite and

Galena)
(Zn,Fe)S, PbS 2

Source: GGU Open File Series 91/4[8]

Table 2: Chemical Composition of Siderite from the Ivittuut Deposit

Oxide Percentage (%)

FeO 58.6

MnO 2.0

MgO <0.1

CaO <0.1

SiO₂ <0.1

SO₂ <0.1

Source: ResearchGate, citing an in-house siderite reference material from CRPG[7]
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Table 3: Recent REE Analysis of Historical Drill Cores from the Ivittuut Project Area

Location Sample Type
Total Rare Earth Oxides
(TREO)

Ivittuut mine precinct Fluorite-bearing core 536.6 ppm

Grønnedal-Ika Carbonatite up to 22,695 ppm

Source: Eclipse Metals (ASX: EPM) announcements

Table 4: High-Purity Quartz Analyses from the Ivittuut Pit Area

Sample SiO₂ Percentage (%)

1 99.7

2 99.39

3 99.65

4 99.12

Source: The Assay, reporting on Eclipse Metals' findings

Experimental Protocols
Detailed experimental protocols from the historical mining period at Ivittuut are not readily

available in published literature. However, an overview of both historical and modern analytical

techniques used for the characterization of cryolite and associated minerals is provided below.

Historical Analytical Methods (General Overview)
Historically, the analysis of cryolite ore likely involved a combination of wet chemical methods.

These would have included:

Gravimetric Analysis: For the determination of major components like aluminum and silica.

Titrimetric Analysis: For quantifying elements like iron in siderite and calcium in fluorite.
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Fire Assay: Potentially used for the determination of precious metals like silver, which were

known to be associated with the galena in the deposit.

Modern Analytical Techniques
Recent re-analysis of historical drill cores from the Ivittuut project has employed modern, high-

precision analytical techniques.

Experimental Workflow for Modern Geochemical Analysis:

Sample Preparation
(Crushing, Pulverizing)

Acid Digestion

X-ray Fluorescence (XRF)
(e.g., ME-XRF26 for major oxides)

Inductively Coupled Plasma
Mass Spectrometry (ICP-MS)

(e.g., ME-ICP06 for REE)
Data Analysis and

Interpretation

Click to download full resolution via product page

Fig. 3: A generalized experimental workflow for the modern geochemical analysis of geological
samples from Ivittuut.

Key Modern Experimental Protocols Cited:

ME-ICP06: This is a code for a specific analytical package likely involving Inductively

Coupled Plasma - Mass Spectrometry (ICP-MS) following a multi-acid digestion. This

technique is highly sensitive and suitable for the determination of a wide range of trace

elements, including the rare earth elements.

ME-XRF26: This code likely refers to an X-ray Fluorescence (XRF) analysis package. XRF is

a non-destructive technique used for the determination of major and minor element

concentrations, typically as oxides.

MEMS81: This code could refer to a multi-element analysis package using ICP-MS, possibly

with a specific focus on a broad suite of elements.

Conclusion
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The natural cryolite deposit at Ivittuut, Greenland, remains a significant geological anomaly. Its

unique formation from a fluorine-supersaturated granitic system resulted in a complexly zoned

ore body with a distinct mineralogy. While the primary cryolite resource has been exhausted,

the remaining mineral potential, including high-purity quartz and notable concentrations of rare

earth elements in the surrounding carbonatites, warrants continued scientific investigation. The

application of modern analytical techniques to historical samples is shedding new light on the

full extent of mineralization at this remarkable location, ensuring its continued relevance in the

fields of geology, geochemistry, and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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